1-(4-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine

• IUPAC Name: 1-[4-(4-methoxyphenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfanylethanone
• InChI: InChI=1S/C20H24N2O2S/c1-16-3-9-19(10-4-16)25-15-20(23)22-13-11-21(12-14-22)17-5-7-18(24-2)8-6-17/h3-10H,11-15H2,1-2H3
• InChI Key: WZVQUBOPPTZFOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)N2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H24N2O2S
• Molecular Weight: 356.5 g/mol

Description

1-(4-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine, also known as MMTP, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various research areas, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of 1-(4-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine is not fully understood. However, it is believed to act as a modulator of various neurotransmitter systems, including the serotonergic, dopaminergic, and noradrenergic systems. This compound has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuroplasticity and cognitive function. This compound has also been shown to modulate the activity of various enzymes, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE).

Advantages and Limitations for Lab Experiments

1-(4-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine has several advantages for use in lab experiments. It is a stable and readily available compound that can be easily synthesized in large quantities. This compound also exhibits a wide range of pharmacological activities, making it a versatile tool for studying various biological systems. However, this compound has some limitations, such as its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on 1-(4-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine. One area of interest is its potential as a therapeutic agent for various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. This compound may also have applications in the field of drug discovery, as a lead compound for the development of novel drugs with improved pharmacological properties. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential interactions with other neurotransmitter systems.

Scientific Research Applications

1-(4-methoxyphenyl)-4-{[(4-methylphenyl)thio]acetyl}piperazine has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit a wide range of pharmacological activities, including antidepressant, anxiolytic, and antinociceptive effects. This compound has also been investigated for its potential as a ligand for various receptors, such as the serotonin 5-HT1A receptor and the dopamine D2 receptor.